
An In-depth Technical Guide to the Safety and
Handling of Butyl Isobutyrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl isobutyrate

Cat. No.: B1265439 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties and associated hazards of all laboratory reagents is paramount. This

guide provides a comprehensive overview of the safe handling, storage, and emergency

procedures for butyl isobutyrate.

Synonyms: Butyl 2-methylpropanoate, Isobutyric acid butyl ester[1][2][3]

Chemical and Physical Properties
Butyl isobutyrate is a colorless liquid with a fruity odor reminiscent of apple and pineapple.[4]

[5] It is miscible with alcohol and most fixed oils, but insoluble in water, glycerin, and propylene

glycol.[2][6]
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Property Value Source

Molecular Formula C8H16O2 [1][2][6]

Molecular Weight 144.21 g/mol [2][4][6]

Boiling Point 155-156 °C [3][5]

Melting Point -88.07 °C (estimate) [3]

Flash Point
38.3 °C to 43.333 °C (Closed

Cup)
[1][7]

Density 0.855 - 0.865 g/mL at 25 °C [3][6]

Vapor Pressure
2.9 ± 0.3 mmHg at 25°C

(Predicted)
[3]

Autoignition Temperature 432 °C (809.60 °F) [8]

Refractive Index 1.401 at 20 °C [3]

Hazard Identification and Classification
Butyl isobutyrate is classified as a flammable liquid.[6][9] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[6]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[6][9]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Signal Word: Warning[6]

Experimental Protocols
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While specific experimental protocols for the toxicological data cited in the safety data sheets

are not detailed in the publicly available literature, the methodologies would have followed

standardized guidelines from organizations such as the Organisation for Economic Co-

operation and Development (OECD) for chemical safety testing. For instance, acute oral

toxicity is typically determined using OECD Test Guideline 401, 420, 423, or 425, and dermal

toxicity is assessed following OECD Test Guideline 402. Skin and eye irritation studies

generally adhere to OECD Guidelines 404 and 405, respectively. These protocols involve the

administration of the substance to laboratory animals under controlled conditions to determine

the dose-response relationship and identify potential hazards.

Toxicological Information
Butyl isobutyrate is considered to have low acute toxicity.[1][10]

Route Species Value Source

Oral LD50 Rat >5000 mg/kg [1]

Dermal LD50 Rabbit >5000 mg/kg [1]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

[6]

Handling and Storage
Handling:

Avoid contact with skin and eyes.[1][6]

Avoid inhalation of vapor or mist.[6]

Handle in a well-ventilated place.[11]

Keep away from sources of ignition - No smoking.[6][9]

Take measures to prevent the buildup of electrostatic charge.[6][9]
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Use non-sparking tools.[9][11]

Ground and bond containers when transferring material.[8]

Handle in accordance with good industrial hygiene and safety practices.[6]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[6][9]

Store in a cool place.[12]

Keep away from heat, sparks, and open flames.[8][9][13]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[6]

Exposure Controls and Personal Protection
Engineering Controls:

Use in a well-ventilated area. Facilities should be equipped with an eyewash station and a

safety shower.[1][8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[6]

Skin Protection: Wear chemically resistant gloves and protective clothing.[1][6] An application

of a skin protective barrier cream is recommended.[6]

Respiratory Protection: If engineering controls are not sufficient, use a full-face respirator

with an appropriate cartridge.[6]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

advice.[1][11]
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Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water.[1]

[11]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][11]

Ingestion: DO NOT induce vomiting. Rinse mouth with water and seek medical advice.[11]

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide for

small fires. For large fires, use water spray or fog.[1][6]

Unsuitable Extinguishing Media: Solid streams of water may be ineffective.[6]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[6][14] Hazardous decomposition products include carbon oxides.[6]

Protective Equipment: Wear a self-contained breathing apparatus.[6][11]

Accidental Release:

Personal Precautions: Use personal protective equipment.[6] Remove all sources of ignition.

[6] Evacuate personnel to safe areas.[6]

Environmental Precautions: Prevent product from entering drains.[6][7]

Containment and Cleanup: Absorb with an inert material (e.g., sand, earth) and place in a

suitable container for disposal.[1][7] Ventilate the area and wash the spill site after material

pickup is complete.[6]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1][6]

Conditions to Avoid: Heat, flames, and sparks.[1][6]
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Incompatible Materials: Strong oxidizing agents.[1][6]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides can be formed.[6]

Hazardous Polymerization: Will not occur.[1]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling and response

procedures for butyl isobutyrate.
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Butyl Isobutyrate Safety and Handling Workflow

Handling and Storage

Emergency Procedures

Hazard Identification

Handling Precautions
- Well-ventilated area

- Avoid contact and inhalation
- No ignition sources
- Ground equipment

Personal Protective Equipment
- Safety glasses/face shield
- Chemical resistant gloves

- Protective clothing
- Respirator (if needed)

Requires

Accidental Release
- Remove ignition sources

- Ventilate area
- Absorb with inert material

- Dispose in sealed containers

If spill occurs

Fire
- Use foam, dry chemical, CO2

- Wear SCBA
- Cool containers with water spray

If fire occurs

Storage
- Tightly closed container
- Cool, dry, well-ventilated

- Away from heat/incompatibles

First Aid
- Inhalation: Fresh air

- Skin: Wash with soap & water
- Eyes: Rinse with water

- Ingestion: Do NOT induce vomiting
- Seek medical attention

If exposure occurs If exposure occurs

Primary Hazards
- Flammable liquid and vapor

- Skin and eye irritant
- Respiratory irritant

Informs

Click to download full resolution via product page

Butyl Isobutyrate Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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